![molecular formula C21H20N4O2 B2376570 N,N-diphenyl-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide CAS No. 2034361-21-0](/img/structure/B2376570.png)
N,N-diphenyl-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-diphenyl-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide, also known as DPP-1C, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.
Scientific Research Applications
- Pyrrolidine derivatives have shown promise as potential anticancer agents. Researchers have synthesized novel pyrrolo[2,3-d]pyrimidine derivatives, including compounds like 5e, 5h, 5k, and 5l. These compounds exhibited cytotoxic effects against various cancer cell lines, with IC50 values ranging from 29 to 59 µM. Mechanistic investigations revealed that compound 5k induced cell cycle arrest and apoptosis in HepG2 cells .
- The pyrrolidine ring contributes to the biological activity of N,N-diphenyl-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide. Structure–activity relationship (SAR) studies have shown that different N′-substituents influence antibacterial activity. For instance, N′-Ph substituents enhance activity compared to N′-Et or N′-H. Similarly, 4′-phenyl substituents affect activity, with 4′-PhNO2 being more potent than 4′-PhH or 4′-PhCl .
Anticancer Properties
Antibacterial Activity
Mechanism of Action
Target of Action
The primary target of N,N-diphenyl-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a critical node for cell cycle regulation and is an appealing target for cancer treatment .
Mode of Action
The compound interacts with CDK2, inhibiting its activity . This interaction likely involves the formation of a complex between the compound and CDK2, which prevents the kinase from phosphorylating its substrates, thereby inhibiting cell cycle progression .
Biochemical Pathways
The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This results in the arrest of cell cycle progression, which can lead to apoptosis in cancer cells .
Pharmacokinetics
The compound’s effectiveness against various cancer cell lines suggests it has sufficient bioavailability .
Result of Action
The compound’s action results in significant cytotoxic activities against various cancer cell lines, including MCF-7 and HCT-116 . It also induces apoptosis within HCT cells .
properties
IUPAC Name |
N,N-diphenyl-3-pyrimidin-4-yloxypyrrolidine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O2/c26-21(24-14-12-19(15-24)27-20-11-13-22-16-23-20)25(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-11,13,16,19H,12,14-15H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABAXETZEIAUJAZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=NC=C2)C(=O)N(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-diphenyl-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.